Cas no 647021-20-3 (Butanoic acid, [(3R)-1-(1-oxobutyl)-3-piperidinyl]methyl ester)

• Product Name: Butanoic acid, [(3R)-1-(1-oxobutyl)-3-piperidinyl]methyl ester
• CAS No: 647021-20-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 418298
• PubChem ID: 71379065
• Update Time: 2025-04-19

Butanoic acid, [(3R)-1-(1-oxobutyl)-3-piperidinyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, [(3R)-1-(1-oxobutyl)-3-piperidinyl]methyl ester
• [(3R)-1-butanoylpiperidin-3-yl]methyl butanoate
• 647021-20-3
• DTXSID60801656

• Inchi： 1S/C14H25NO3/c1-3-6-13(16)15-9-5-8-12(10-15)11-18-14(17)7-4-2/h12H,3-11H2,1-2H3/t12-/m1/s1
• InChI Key： YBOUUASLKIGWBW-GFCCVEGCSA-N
• SMILES： O(C(CCC)=O)C[C@H]1CN(C(CCC)=O)CCC1

Computed Properties

• Exact Mass: 255.18355
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61